N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-(2-methyl-3-nitrophenyl)thiourea
• InChI: InChI=1S/C15H14ClN3O3S/c1-9-11(4-3-5-13(9)19(20)21)17-15(23)18-12-8-10(16)6-7-14(12)22-2/h3-8H,1-2H3,(H2,17,18,23)
• InChI Key: WTMYOCIUNIWWKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=S)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C15H14ClN3O3S
• Molecular Weight: 351.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea, also known as CMNT, is a chemical compound that has been extensively studied for its potential applications in scientific research. CMNT is a thiourea derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

The exact mechanism of action of N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division. N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea has been found to disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer properties, N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea has also been found to exhibit a range of other biochemical and physiological effects. Studies have shown that N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea for lab experiments is its relatively simple synthesis method, which allows for easy and efficient production of the compound. However, one limitation of N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research involving N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea. One area of interest is the development of more potent and selective analogs of N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea for use as anticancer agents. Another potential direction is the investigation of N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea's potential as a treatment for neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea and its potential applications in other areas of scientific research.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. One of the primary areas of interest for N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea is its potential as an anticancer agent. Studies have shown that N-(5-chloro-2-methoxyphenyl)-N'-(2-methyl-3-nitrophenyl)thiourea exhibits cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells.